Cas no 398482-40-1 (1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-)
398482-40-1 structure
Product Name:1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
CAS No:398482-40-1
MF:C13H8F3N
MW:235.204533576965
CID:3965148
PubChem ID:60076594
Update Time:2025-04-22
1-Naphthaleneacetonitrile, 4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthaleneacetonitrile, 4-(trifluoromethyl)-
- YJFWDUDHQXMWQT-UHFFFAOYSA-N
- 1-(Trifluoromethyl)naphthalene-4-acetonitrile
- 2-[4-(trifluoromethyl)naphthalen-1-yl]acetonitrile
- 398482-40-1
-
- Inchi: 1S/C13H8F3N/c14-13(15,16)12-6-5-9(7-8-17)10-3-1-2-4-11(10)12/h1-6H,7H2
- InChI Key: YJFWDUDHQXMWQT-UHFFFAOYSA-N
- SMILES: C1(CC#N)=C2C(C=CC=C2)=C(C(F)(F)F)C=C1
Computed Properties
- Exact Mass: 235.06088375Da
- Monoisotopic Mass: 235.06088375Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 23.8Ų
1-Naphthaleneacetonitrile, 4-(trifluoromethyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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